2-(2-fluorophenoxy)-N-(2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)ethyl)propanamide

• IUPAC Name: 2-(2-fluorophenoxy)-N-[2-(6-oxo-3-pyrazol-1-ylpyridazin-1-yl)ethyl]propanamide
• InChI: InChI=1S/C18H18FN5O3/c1-13(27-15-6-3-2-5-14(15)19)18(26)20-10-12-24-17(25)8-7-16(22-24)23-11-4-9-21-23/h2-9,11,13H,10,12H2,1H3,(H,20,26)
• InChI Key: BLFHCACZWBCLFM-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCCN1C(=O)C=CC(=N1)N2C=CC=N2)OC3=CC=CC=C3F
• Molecular Formula: C18H18FN5O3
• Molecular Weight: 371.4 g/mol

Description

2-(2-fluorophenoxy)-N-(2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)ethyl)propanamide is a useful research compound. Its molecular formula is C18H18FN5O3 and its molecular weight is 371.372. The purity is usually 95%.
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Scientific Research Applications

Transformations in Heterocyclic Chemistry

Transformations of heterocyclic compounds, such as the pyrido[1,2-a]pyrazine ring system, are crucial in the synthesis of various derivatives, including imidazo[1,2-a]pyridines and 2-oxa-6a, 10c-diazaaceanthrylenes (Kolar, Tiŝler, & Pizzioli, 1996). These transformations contribute to the creation of complex molecules for potential therapeutic applications.

Synthesis of Heterocyclic Compounds

The synthesis of novel heterocyclic compounds from different chemical reactions has shown promise in the development of new pharmacologically active agents. For instance, the reaction of ethyl 6-amino-5-cyano-4-aryl-2-methyl-4H-pyran-3-carboxylates leads to the formation of various diazanaphthalene and pyrazole derivatives (Harb et al., 1989).

Biological Activity and Potential Therapeutic Uses

The study of the biological activity of synthesized heterocyclic compounds is a crucial area of research. For example, 1-ethyl-6-fluoro-7-hydrazino-1,4-dihydro-4-oxoquinoline-3-carboxylic acid and its derivatives have been evaluated for in vitro biological activities, which are essential for discovering new therapeutic agents (Ziegler, Kuck, Harris, & Lin, 1988).

Development of Fluorinated Heterocyclic Compounds

The creation of fluorine-bearing heterocyclic compounds, such as pyrazolones and pyrimidines, is significant for the synthesis of compounds with enhanced pharmacological properties. These compounds are synthesized using fluorine-containing building blocks (Shi, Wang, & Schlosser, 1996).

Antiviral Drug Discovery

Research into antiviral drug discovery has involved the study of various heterocyclic compounds, including imidazo[1,2-a]pyridine derivatives. These studies contribute to the development of new strategies for treating viral infections (De Clercq, 2009).

Applications in Positron Emission Tomography (PET)

Fluorinated heterocyclic compounds have applications in PET imaging, particularly for studying the peripheral benzodiazepine receptors. These compounds, such as fluoroethoxy and fluoropropoxy substituted derivatives, are crucial for understanding neurodegenerative disorders (Fookes et al., 2008).